N-[3-(methoxymethyl)-1H-1,2,4-triazol-5-yl]-2-{[1-(propan-2-yl)-1H-indol-4-yl]oxy}acetamide
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Overview
Description
2-[(1-ISOPROPYL-1H-INDOL-4-YL)OXY]-N-[3-(METHOXYMETHYL)-1H-1,2,4-TRIAZOL-5-YL]ACETAMIDE is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, in particular, has shown promise in various scientific research fields due to its unique chemical structure and properties.
Preparation Methods
The synthesis of 2-[(1-ISOPROPYL-1H-INDOL-4-YL)OXY]-N-[3-(METHOXYMETHYL)-1H-1,2,4-TRIAZOL-5-YL]ACETAMIDE involves multiple steps, starting with the preparation of the indole and triazole moieties. The indole moiety can be synthesized through various methods, including the Fischer indole synthesis, which involves the reaction of phenylhydrazine with aldehydes or ketones . The triazole moiety can be synthesized using the Huisgen cycloaddition reaction, which involves the reaction of azides with alkynes . The final step involves coupling the indole and triazole moieties through an amide bond formation, typically using coupling reagents such as EDCI or DCC .
Chemical Reactions Analysis
2-[(1-ISOPROPYL-1H-INDOL-4-YL)OXY]-N-[3-(METHOXYMETHYL)-1H-1,2,4-TRIAZOL-5-YL]ACETAMIDE undergoes various chemical reactions, including:
Scientific Research Applications
Mechanism of Action
The mechanism of action of 2-[(1-ISOPROPYL-1H-INDOL-4-YL)OXY]-N-[3-(METHOXYMETHYL)-1H-1,2,4-TRIAZOL-5-YL]ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound binds to various receptors and enzymes, modulating their activity and leading to the observed biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
2-[(1-ISOPROPYL-1H-INDOL-4-YL)OXY]-N-[3-(METHOXYMETHYL)-1H-1,2,4-TRIAZOL-5-YL]ACETAMIDE can be compared with other indole derivatives, such as:
Indole-3-acetic acid: A plant hormone involved in growth and development.
Indomethacin: A nonsteroidal anti-inflammatory drug used to reduce fever, pain, and inflammation.
Tryptophan: An essential amino acid involved in protein synthesis and precursor to serotonin.
Properties
Molecular Formula |
C17H21N5O3 |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-2-(1-propan-2-ylindol-4-yl)oxyacetamide |
InChI |
InChI=1S/C17H21N5O3/c1-11(2)22-8-7-12-13(22)5-4-6-14(12)25-10-16(23)19-17-18-15(9-24-3)20-21-17/h4-8,11H,9-10H2,1-3H3,(H2,18,19,20,21,23) |
InChI Key |
CUBGNMJOYWYGKZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N1C=CC2=C1C=CC=C2OCC(=O)NC3=NNC(=N3)COC |
Origin of Product |
United States |
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